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Introduction
Buflomedil is a vasoactive agent that has been investigated for the treatment of peripheral and

cerebral vascular diseases. Its therapeutic effects are attributed to a multi-faceted mechanism

of action, including non-selective alpha-adrenoceptor antagonism, weak calcium channel

blocking properties, improvement of blood rheology, and inhibition of platelet aggregation.[1]

Buflomedil pyridoxal phosphate is a salt of buflomedil. While much of the available in vivo

data pertains to buflomedil hydrochloride, this document provides a comprehensive protocol for

the in vivo testing of buflomedil pyridoxal phosphate, with methodologies adapted from

studies on buflomedil and general pharmacology principles.

Mechanism of Action
Buflomedil's primary mechanism involves the non-selective blockade of α1 and α2-adrenergic

receptors, leading to vasodilation and increased blood flow.[2] Additionally, it exhibits a weak

calcium channel blocking effect, contributing to its vasodilatory properties.[1] The drug also

improves blood flow by enhancing red blood cell deformability and inhibiting platelet

aggregation.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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